Cas no 7464-45-1 (Benzoicacid, 4-methoxy-, 2-nitrophenyl ester)

Benzoicacid, 4-methoxy-, 2-nitrophenyl ester structure
7464-45-1 structure
Product name:Benzoicacid, 4-methoxy-, 2-nitrophenyl ester
CAS No:7464-45-1
MF:C14H11NO5
MW:273.24084
CID:579900
PubChem ID:346055

Benzoicacid, 4-methoxy-, 2-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 4-methoxy-, 2-nitrophenyl ester
    • (2-nitrophenyl) 4-methoxybenzoate
    • 2-nitrophenyl 4-methoxybenzoate
    • 4-Methoxy-benzoesaeure-(2-nitro-phenylester)
    • 4-methoxy-benzoic acid-(2-nitro-phenyl ester)
    • AC1L844N
    • Anissaeure-(2-nitro-phenylester)
    • ARONIS003563
    • Oprea1_191509
    • p-Methoxybenzoesaeure-o-nitrophenylester
    • STK097039
    • NSC 404068
    • NSC404068
    • DTXSID90323472
    • SR-01000256691
    • NSC-404068
    • AKOS000493184
    • 7464-45-1
    • SR-01000256691-1
    • Inchi: InChI=1S/C14H11NO5/c1-19-11-8-6-10(7-9-11)14(16)20-13-5-3-2-4-12(13)15(17)18/h2-9H,1H3
    • InChI Key: UYVDUQWRYPWKGD-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)C(=O)OC2=CC=CC=C2[N+](=O)[O-]

Computed Properties

  • Exact Mass: 273.06373
  • Monoisotopic Mass: 273.06372245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.4Ų
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.309±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 96-98 ºC
  • Solubility: Insuluble (5.7E-3 g/L) (25 ºC),
  • PSA: 78.67

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